3-(5-Thiophen-2-yl-furan-2-yl)-propionic acid
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Description
3-(5-Thiophen-2-yl-furan-2-yl)-propionic acid is a useful research compound. Its molecular formula is C11H10O3S and its molecular weight is 222.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Geminally Activated Nitro Dienes : 3-(5-Thiophen-2-yl-furan-2-yl)-propionic acid derivatives are utilized in synthesizing geminally activated nitro dienes, which are confirmed by NMR and IR spectroscopy. This showcases its role in complex organic synthesis (Baichurin et al., 2019).
Crystal Structure Analysis : The compound's stereochemical peculiarities have been studied via X-ray structural analysis, indicating its utility in understanding molecular structures and reactions (Borisova et al., 2016).
Ethynylation Reactions : It is used in ethynylation reactions with acylbromoacetylenes, demonstrating its reactivity in organic chemistry and synthesis (Sobenina et al., 2014).
Application in Material Science
Electrochromic Properties : The compound contributes to the synthesis of new di(thiophen-2-yl)furan-3-carbonitrile derivatives. These derivatives are vital for studying the electrochromic properties of polymers, indicating its significance in material science (Abaci et al., 2016).
Copolymer Synthesis for ECD Applications : It's used in synthesizing copolymers with distinct electrochromic properties. These are candidates for electronic chromatic display (ECD) applications due to their stability and optical contrast (Abaci et al., 2016).
Biochemical and Pharmaceutical Research
Fluorescent Aromatic Polyamides Synthesis : This compound is involved in the synthesis of new fluorescent crosslinked aromatic polyamides, highlighting its relevance in the development of heat-sensitive devices and fluorescent materials (Sánchez et al., 2015).
Natural Product Chemistry : Furan derivatives, including those related to this compound, have been isolated from endophytic fungi, showing its presence and significance in natural product chemistry (Chen et al., 2017).
Properties
IUPAC Name |
3-(5-thiophen-2-ylfuran-2-yl)propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O3S/c12-11(13)6-4-8-3-5-9(14-8)10-2-1-7-15-10/h1-3,5,7H,4,6H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADIPPCCQUCTDJD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC=C(O2)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.